Cas no 147912-03-6 (m-PEG4-succinimidyl carbonate)

• Product Name: m-PEG4-succinimidyl carbonate
• CAS No: 147912-03-6
• MF: C₁₄H₂₃NO₉
• MW: 349.333725214005
• CID: 3046808
• PubChem ID: 59659904
• Update Time: 2025-10-15

m-PEG4-succinimidyl carbonate Chemical and Physical Properties

Names and Identifiers

• m-PEG4-succinimidyl carbonate
• m-PEG4-O-NHS ester
• M-PEG4-SUCCINIMIDYLCARBONATE
• SB67268
• C70311
• carbonic acid 2,5-dioxo-pyrrolidin-1-yl ester 2-{2-[2-(2-methoxy-ethoxy)-ethoxy]-ethoxy}-ethyl ester
• CS-0115063
• 2,5-dioxopyrrolidin-1-yl 2,5,8,11-tetraoxatridecan-13-yl carbonate
• BP-23731
• AKOS040742023
• DA-75710
• 147912-03-6
• SCHEMBL862836
• HY-141113
• m-PEG5-NHS carbonate
• (2,5-dioxopyrrolidin-1-yl) 2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethyl carbonate
• UCHQKIQOBVMTDI-UHFFFAOYSA-N

• Inchi： 1S/C14H23NO9/c1-19-4-5-20-6-7-21-8-9-22-10-11-23-14(18)24-15-12(16)2-3-13(15)17/h2-11H2,1H3
• InChI Key： UCHQKIQOBVMTDI-UHFFFAOYSA-N
• SMILES： O(CCOCCOC)CCOCCOC(=O)ON1C(CCC1=O)=O

Computed Properties

• Exact Mass: 349.13728131g/mol
• Monoisotopic Mass: 349.13728131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 110